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Compound of Interest

Compound Name: TASP0412098

Cat. No.: B15583745 Get Quote

Essential Safety and Handling Guide for
TASP0412098
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

TASP0412098, a potent and selective CRTH2 antagonist. Given that this compound is

intended for research purposes and its toxicological properties have not been fully elucidated, a

cautious approach is paramount. The following procedures are based on best practices for

handling novel, biologically active small molecules.

Compound Identification and Properties
A summary of the key identifiers and physicochemical properties of TASP0412098 is provided

below.
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Property Value Source

IUPAC Name Not available in search results

CAS Number 1233248-29-7 [1]

Molecular Formula C27H23ClN2O3 [1]

Molecular Weight 458.94 g/mol [1]

Description

TASP0412098 is an orally

available, potent, and selective

chemoattractant receptor-

homologous molecule

expressed on Th2 cells

(CRTH2/DP2) antagonist.[1][2]

[3] It has demonstrated high

binding affinity (IC50 = 2.1 nM)

and functional activity (IC50 =

12 nM) in research settings.[4]

[5]

Physical Form
Pale yellow powder or

colorless powder.[4]

Storage

Store under recommended

conditions as specified in the

Certificate of Analysis.[1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data, TASP0412098 should be handled as a potentially

hazardous substance. The primary routes of exposure to be concerned with are inhalation, skin

contact, and ingestion. The following PPE is mandatory when handling this compound.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection
Nitrile gloves (double-gloving is

recommended).

Prevents skin contact. Check

for any signs of degradation or

perforation.

Body Protection
A lab coat that is fully

buttoned.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A properly fitted N95 or higher-

rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is essential to minimize exposure and ensure a safe

laboratory environment.

Experimental Workflow for Handling TASP0412098
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Caption: A step-by-step workflow for the safe handling of TASP0412098.
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Disposal Plan
All waste contaminated with TASP0412098 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

gloves, weigh boats, pipette tips) in a dedicated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Collect all solutions containing TASP0412098 in

a sealed, labeled, and appropriate hazardous

waste container. Do not dispose of down the

drain.

Sharps

Any contaminated sharps (e.g., needles, razor

blades) must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Incident Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large

or you are not trained to handle it, contact your

institution's environmental health and safety

department. For small spills, wear appropriate

PPE, cover the spill with an absorbent material,

and collect it into a sealed hazardous waste

container. Decontaminate the area thoroughly.

Biological Context: TASP0412098 Signaling Pathway
TASP0412098 is an antagonist of the CRTH2 receptor, which is a G protein-coupled receptor

for prostaglandin D2 (PGD2).[4] Understanding this pathway is crucial for interpreting

experimental results.
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Caption: TASP0412098 acts as an antagonist, blocking PGD2 binding to the CRTH2 receptor.

By adhering to these guidelines, researchers can safely handle TASP0412098 while minimizing

risks and ensuring the integrity of their experiments. Always consult your institution's specific

safety protocols and the Certificate of Analysis provided by the supplier for any additional

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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